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Compound of Interest

Compound Name: 5-Hydroxydecanoate sodium

Cat. No.: B1264779 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Hydroxydecanoate sodium (CAS No: 71186-

53-3). The following procedures are designed to ensure safe handling, storage, and disposal of

this compound in a laboratory setting.

Personal Protective Equipment (PPE)
While 5-Hydroxydecanoate sodium is not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008, adherence to good industrial hygiene and safety practices is

essential.[1][2] The recommended personal protective equipment is outlined below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1264779?utm_src=pdf-interest
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxydecanoic%20acid%20(5-)%20sodium%20salt.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ61434ME&productDescription=5-HYDRXYDECANOIC+AC+S+98+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification
Standard
Compliance

Eye/Face Protection

Safety glasses or

chemical safety

goggles

Wear appropriate

protective eyeglasses

or chemical safety

goggles.

OSHA 29 CFR

1910.133 or European

Standard EN166[2]

Skin Protection Protective gloves

Chemically resistant

gloves (e.g., nitrile

rubber). Inspect

gloves prior to use

and use proper

removal technique.

EU Directive

89/686/EEC and the

standard EN 374[1]

Lab coat or protective

clothing

Wear appropriate

protective clothing to

prevent skin

exposure.

N/A

Respiratory Protection
None required under

normal use

If dust formation is

likely, a particle filter

respirator may be

used.

NIOSH (US) or EN

149 (EU) approved

Hand Hygiene Hand washing
Wash and dry hands

after handling.

Good laboratory

practice

Handling and Storage
Proper handling and storage are critical to maintain the integrity of 5-Hydroxydecanoate
sodium and to ensure a safe laboratory environment.
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Aspect Procedure

Ventilation

Handle in a well-ventilated area. Provide

appropriate exhaust ventilation where dust may

form.[1]

Handling Practices

Avoid contact with skin, eyes, or clothing. Avoid

ingestion and inhalation. Avoid dust formation.

[2]

Storage Conditions

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[1][2] For long-

term stability, some suppliers recommend

refrigeration and storage with a desiccant.[1][2]

Incompatible Materials Strong oxidizing agents.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.

Situation Action

Spill

Sweep up and shovel the material.[1] Place in a

suitable, closed container for disposal.[1] Avoid

generating dust.[2]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Inhalation
If breathed in, move the person into fresh air. If

not breathing, give artificial respiration.[1]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

Disposal Plan
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Dispose of 5-Hydroxydecanoate sodium and its contaminated packaging in accordance with

local and national regulations.

Waste Type Disposal Method

Unused Product
Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

Contaminated Packaging Dispose of as unused product.[1]

Experimental Workflow: Handling 5-
Hydroxydecanoate Sodium
The following diagram outlines the standard workflow for handling 5-Hydroxydecanoate
sodium in a laboratory setting, from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Designated Handling Area
(Well-ventilated)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

1. Prepare Area

Weigh Compound
(Avoid Dust Formation)

2. Proceed to Handling

Dissolve/Use in Experiment

3. Use in Protocol

Decontaminate Work Area

4. Post-Experiment

Dispose of Waste
(Product & Contaminated Items)

Doff PPE

Wash Hands
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Standard Laboratory Workflow for 5-Hydroxydecanoate Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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